Cas no 2231673-78-0 (2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone)

2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone is a brominated aromatic ketone compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include two bromine substituents, enhancing its reactivity in electrophilic and nucleophilic substitution reactions, as well as an isopropyl group contributing to steric and electronic modulation. This compound is particularly useful in cross-coupling reactions, such as Suzuki or Heck couplings, due to the presence of halogenated aryl groups. Its well-defined molecular structure allows for precise functionalization, making it a valuable building block in medicinal chemistry and material science. High purity and stability under controlled conditions ensure consistent performance in synthetic applications.
2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone structure
2231673-78-0 structure
Product Name:2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone
CAS No:2231673-78-0
MF:C11H12Br2O
MW:320.02038192749
CID:5213545
Update Time:2025-06-09

2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone
    • Inchi: 1S/C11H12Br2O/c1-7(2)8-3-9(11(14)6-12)5-10(13)4-8/h3-5,7H,6H2,1-2H3
    • InChI Key: SONQIZNIQJMNBK-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC(C(C)C)=CC(Br)=C1)CBr

2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539997-250mg
2-Bromo-1-(3-bromo-5-isopropylphenyl)ethan-1-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone

Introduction to 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone (CAS No. 2231673-78-0)

2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone, with the CAS number 2231673-78-0, is a brominated organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include two bromine atoms and an isopropyl group attached to a phenyl ring. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceutical agents.

The chemical structure of 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone consists of a benzene ring with a bromine atom at the 3-position and an isopropyl group at the 5-position. The ethanone moiety is attached to the phenyl ring at the 1-position, with an additional bromine atom on the ethanone group. This arrangement provides a versatile platform for further chemical modifications, making it an attractive starting material for synthetic chemists.

In the realm of pharmaceutical research, 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone has also found use in materials science. Its brominated structure makes it suitable for cross-coupling reactions, which are essential in the synthesis of advanced materials such as polymers and organic semiconductors. A 2020 study in Advanced Materials highlighted the use of this compound as a building block for the synthesis of conjugated polymers with enhanced electronic properties, opening new avenues for applications in organic electronics and photovoltaics.

The synthesis of 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by bromination steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future outlook for 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone is promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As synthetic methods improve and new derivatives are developed, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

In conclusion, 2-Bromo-1-(3-bromo-5-isopropylphenyl)ethanone (CAS No. 2231673-78-0) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it an attractive starting material for the development of novel drugs and advanced materials. Continued research into this compound will undoubtedly lead to new discoveries and innovations in these fields.

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